Cas no 1334547-13-5 (Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate)

• Product Name: Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate
• CAS No: 1334547-13-5
• MF: C₈H₇BrF₃N₃O₂
• MW: 314.059291124344
• CID: 1092179
• PubChem ID: 72942096
• Update Time: 2025-05-21

Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate
• DB-142156
• 3-amino-6-bromo-5-trifluoromethyl-pyrazine-2-carboxylic acid ethyl ester
• SCHEMBL2371732
• 1334547-13-5
• Ethyl3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate

• Inchi： 1S/C8H7BrF3N3O2/c1-2-17-7(16)3-6(13)15-4(5(9)14-3)8(10,11)12/h2H2,1H3,(H2,13,15)
• InChI Key： OSQNMGITSGLIPN-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC(=C(C(=O)OCC)N=1)N

Computed Properties

• Exact Mass: 312.96737g/mol
• Monoisotopic Mass: 312.96737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Additional information on Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate

Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate: A Comprehensive Overview

Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate, with the CAS number 1334547-13-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique pyrazine ring structure, has been extensively studied for its potential applications in drug design, agrochemicals, and advanced materials. The pyrazine core of this molecule serves as a versatile scaffold, enabling the attachment of various functional groups that enhance its reactivity and utility.

Recent advancements in synthetic methodologies have allowed researchers to explore the synthesis of Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate with greater precision and efficiency. The incorporation of a trifluoromethyl group into the molecule has been shown to significantly influence its electronic properties, making it a valuable component in the development of novel pharmaceutical agents. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease.

The presence of a bromine atom at the 6-position of the pyrazine ring further enhances the compound's reactivity, enabling it to participate in a wide range of chemical transformations. This includes nucleophilic aromatic substitution reactions, which are critical in the construction of complex molecular architectures. Moreover, the amino group at the 3-position provides additional sites for functionalization, allowing researchers to tailor the molecule's properties for specific applications.

In terms of pharmacokinetics, Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate has been shown to exhibit favorable absorption and bioavailability profiles in preclinical studies. This makes it an attractive candidate for further development as a therapeutic agent. Additionally, recent research has highlighted its potential as a lead compound in the design of next-generation herbicides, owing to its ability to inhibit key enzymes involved in plant metabolism.

The synthesis of Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate typically involves a multi-step process that begins with the preparation of the pyrazine ring system. This is followed by sequential introduction of the functional groups using advanced coupling reactions and oxidation techniques. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, there is growing interest in understanding the fate and impact of Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate in natural ecosystems. Preliminary studies suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation. However, further research is required to fully assess its environmental footprint and develop strategies for sustainable production and disposal.

In conclusion, Ethyl 3-amino-6-bromo-5-(trifluoromethyl)pyrazine-2-carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agriculture, and materials science. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping future advancements in these fields.